N-Boc-alpha-(phenylsulfonyl)isobutylamine
Overview
Description
N-Boc-alpha-(phenylsulfonyl)isobutylamine is a chemical compound with the empirical formula C15H23NO4S . It has a molecular weight of 313.41 . This compound is typically in solid form .
Molecular Structure Analysis
The SMILES string of N-Boc-alpha-(phenylsulfonyl)isobutylamine isCC(C)CN(C(=O)OC(C)(C)C)S(=O)(=O)c1ccccc1 . This represents the structure of the molecule in a linear format. The InChI key for this compound is ILVKRAHSTKXYMF-UHFFFAOYSA-N , which is a unique identifier for the compound. Physical And Chemical Properties Analysis
N-Boc-alpha-(phenylsulfonyl)isobutylamine is a solid compound with a melting point of 109-114 °C . It has an assay of 97% .Relevant Papers Unfortunately, the search results did not provide specific peer-reviewed papers related to N-Boc-alpha-(phenylsulfonyl)isobutylamine . For a comprehensive analysis, it’s recommended to conduct a literature search in scientific databases using the compound’s name or CAS number (932710-66-2 ).
Scientific Research Applications
Synthesis of Optically Pure Non-Protein α-Amino Acids
Efficient synthesis methods for optically pure non-protein α-amino acids using intermediates derived from N-Boc-alpha-(phenylsulfonyl)isobutylamine have been developed. These methodologies highlight the compound's utility in preparing enantiomerically pure α-amino acids, showcasing its significance in the synthesis of non-standard amino acids with both L and D configurations, further exemplified by the preparation of N-Boc-L-and D-homophenylalanine, -norvaline, and -norleucine (Sasaki, Hashimoto, & Potier, 1987).
Building Blocks in Organic Synthesis
N-Boc-alpha-(phenylsulfonyl)isobutylamine and related compounds serve as valuable building blocks in organic synthesis. For instance, tert-Butyl (phenylsulfonyl)alkyl-N-hydroxycarbamates, easily prepared from aldehydes, act as N-(Boc)-protected nitrones in reactions with organometallics to yield N-(Boc)hydroxylamines. This capability demonstrates the compound's adaptability in synthesizing complex molecules, offering a pathway to diverse chemical transformations (Guinchard, Vallée, & Denis, 2005).
Synthesis of Chiral, Enantiopure Allylic Amines
A modified Julia olefination process utilizing N-Boc-protected L-amino acid methyl esters, including intermediates like N-Boc-alpha-(phenylsulfonyl)isobutylamine, has been developed for converting into enantiopure N-Boc allylamines. This process underscores the compound's role in generating chiral β-ketosulfones and highlights its application in synthesizing chiral, enantiopure allylic amines under mild conditions, maintaining stereochemical integrity and offering a superior method compared to traditional approaches (Benedetti et al., 2016).
Carbonic Anhydrase Inhibitors
N-Boc-alpha-(phenylsulfonyl)isobutylamine derivatives have been explored as carbonic anhydrase inhibitors, illustrating the compound's potential in developing pharmacologically relevant molecules. These derivatives, characterized by their water solubility and strong inhibitory properties against various isozymes of carbonic anhydrase, highlight the compound's utility in creating new therapeutics with potential applications in treating conditions like glaucoma (Scozzafava et al., 1999).
Mechanism of Action
properties
IUPAC Name |
tert-butyl N-(benzenesulfonyl)-N-(2-methylpropyl)carbamate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H23NO4S/c1-12(2)11-16(14(17)20-15(3,4)5)21(18,19)13-9-7-6-8-10-13/h6-10,12H,11H2,1-5H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
ILVKRAHSTKXYMF-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)CN(C(=O)OC(C)(C)C)S(=O)(=O)C1=CC=CC=C1 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H23NO4S |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30584888 |
Source
|
| Record name | tert-Butyl (benzenesulfonyl)(2-methylpropyl)carbamate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID30584888 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
313.4 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
N-Boc-alpha-(phenylsulfonyl)isobutylamine | |
CAS RN |
932710-66-2 |
Source
|
| Record name | tert-Butyl (benzenesulfonyl)(2-methylpropyl)carbamate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID30584888 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 932710-66-2 | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![N-(1-Benzo[1,3]dioxol-5-yl-ethyl)-hydroxylamine](/img/structure/B1628452.png)
![2-Hydroxy-5-imidazo[1,2-a]pyrimidin-2-yl-benzamide](/img/structure/B1628456.png)
![1H-Cyclopenta[b]pyridine](/img/structure/B1628467.png)
![4''-Nitro-[1,1':4',1''-terphenyl]-4-amine](/img/structure/B1628468.png)